Cas no 2411235-36-2 (2,4-Dimethyl-7-[(oxiran-2-yl)methoxy]quinoline)

• Product Name: 2,4-Dimethyl-7-[(oxiran-2-yl)methoxy]quinoline
• CAS No: 2411235-36-2
• MF: C₁₄H₁₅NO₂
• MW: 229.274403810501
• CID: 5862724
• PubChem ID: 165767623
• Update Time: 2025-05-20

2,4-Dimethyl-7-[(oxiran-2-yl)methoxy]quinoline Chemical and Physical Properties

Names and Identifiers

• EN300-7562573
• 2411235-36-2
• Z3991577869
• 2,4-dimethyl-7-[(oxiran-2-yl)methoxy]quinoline
• 2,4-Dimethyl-7-[(oxiran-2-yl)methoxy]quinoline

• Inchi： 1S/C14H15NO2/c1-9-5-10(2)15-14-6-11(3-4-13(9)14)16-7-12-8-17-12/h3-6,12H,7-8H2,1-2H3
• InChI Key： WPTGMIJVGCLBKB-UHFFFAOYSA-N
• SMILES： O1CC1COC1C=CC2=C(C)C=C(C)N=C2C=1

Computed Properties

• Exact Mass: 229.110278721g/mol
• Monoisotopic Mass: 229.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 34.6Ų

Additional information on 2,4-Dimethyl-7-[(oxiran-2-yl)methoxy]quinoline

2,4-Dimethyl-7-[(oxiran-2-yl)methoxy]quinoline: A Comprehensive Overview

2,4-Dimethyl-7-[(oxiran-2-yl)methoxy]quinoline, with the CAS number 2411235-36-2, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the quinoline family, which is a heterocyclic aromatic system with a nitrogen atom in the ring. The presence of substituents such as methyl groups and an epoxide moiety (oxiran-2-yl) at specific positions on the quinoline ring imparts unique chemical and physical properties to this molecule.

The synthesis of 2,4-Dimethyl-7-[(oxiran-2-yl)methoxy]quinoline involves a series of carefully designed organic reactions. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and better control over the stereochemistry of such complex molecules. For instance, researchers have employed Friedel-Crafts alkylation and Mitsunobu reactions to construct the quinoline skeleton and introduce the desired substituents. These methods not only enhance the efficiency of synthesis but also align with the principles of green chemistry by minimizing waste and reducing environmental impact.

The physical and chemical properties of 2,4-Dimethyl-7-[(oxiran-2-yl)methoxy]quinoline are highly dependent on its molecular structure. The quinoline core is known for its aromatic stability, while the methyl groups and epoxide substituents contribute to its hydrophobicity and reactivity. Recent studies have revealed that this compound exhibits moderate thermal stability, with a decomposition temperature above 300°C under inert conditions. Additionally, its solubility in common organic solvents such as dichloromethane and THF makes it suitable for various analytical techniques like HPLC and NMR spectroscopy.

In terms of applications, 2,4-Dimethyl-7-[(oxiran-2-yl)methoxy]quinoline has shown promise in several areas. One notable application is in the field of materials science, where it serves as a precursor for the synthesis of advanced materials such as coordination polymers and metalloorganic frameworks (MOFs). The epoxide group in this compound acts as a reactive site for metal coordination, enabling the formation of highly ordered structures with potential applications in gas storage and catalysis.

Another emerging application is in drug discovery. The quinoline moiety is a well-known scaffold in medicinal chemistry due to its ability to interact with various biological targets. Recent research has focused on modifying the substituents on the quinoline ring to enhance bioavailability and target specificity. For instance, studies have demonstrated that derivatives of 2,4-Dimethyl-7-[(oxiran-2-yl)methoxy]quinoline exhibit potent anti-inflammatory and antioxidant activities, making them potential candidates for therapeutic agents.

The reactivity of 2,4-Dimethyl-7-(oxiran-methoxy)quinoline is also influenced by its electronic structure. The conjugated π-system of the quinoline ring facilitates electron delocalization, which enhances its stability and reactivity towards electrophilic substitution reactions. Furthermore, the epoxide group introduces steric hindrance and strain into the molecule, making it susceptible to nucleophilic attack under certain conditions.

In conclusion, CAS 241123536-based compounds like 2,4-Dimethyl-7-(oxiran-methoxy)quinoline represent a fascinating class of molecules with diverse applications across multiple disciplines. Ongoing research continues to uncover new insights into their synthesis, properties, and potential uses. As our understanding of these compounds deepens, they are expected to play an increasingly important role in advancing both fundamental science and practical technologies.